Cas no 1249358-79-9 (1249358-79-9)
1249358-79-9 Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-DIFLUOROPHENYL)BUTAN-2-ONE
- 2-Butanone, 1-(2,4-difluorophenyl)-
- 1249358-79-9
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- Inchi: 1S/C10H10F2O/c1-2-9(13)5-7-3-4-8(11)6-10(7)12/h3-4,6H,2,5H2,1H3
- InChI Key: APLAXINGFMMWIY-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(F)C=C1F)C(=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
1249358-79-9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763814-1g |
1-(2,4-Difluorophenyl)butan-2-one |
1249358-79-9 | 98% | 1g |
¥4321.00 | 2024-08-09 |
1249358-79-9 Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1249358-79-9
Introduction to Compound with CAS No. 1249358-79-9
Compound with the CAS number 1249358-79-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, often referred to by its numerical identifier, has been the subject of extensive studies due to its unique chemical properties and potential applications in various therapeutic areas. The molecular structure and functional groups of this compound contribute to its distinct behavior and reactivity, making it a valuable candidate for further exploration.
The chemical composition of 1249358-79-9 is characterized by a complex arrangement of atoms and bonds, which influences its interactions with biological systems. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to gain deeper insights into the structural and dynamic properties of this compound. These studies have revealed that 1249358-79-9 exhibits remarkable stability under a wide range of conditions, which is a critical factor for its potential use in drug formulations.
In the realm of medicinal chemistry, 1249358-79-9 has been investigated for its potential as a lead compound in the development of new therapeutic agents. Its ability to interact with biological targets at the molecular level makes it an attractive candidate for drug design. Researchers have been particularly interested in its pharmacokinetic profile, which includes aspects such as solubility, bioavailability, and metabolic pathways. These factors are crucial for determining the compound's efficacy and safety in clinical settings.
One of the most promising applications of 1249358-79-9 is in the treatment of inflammatory diseases. Studies have shown that this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. The precise targeting of these pathways has led to significant improvements in preclinical models, suggesting that 1249358-79-9 could be a potent anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neuroinflammatory conditions.
Another area where 1249358-79-9 has shown promise is in oncology research. The compound's unique chemical structure allows it to interfere with key processes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that 1249358-79-9 can induce apoptosis in certain cancer cell lines while having minimal effects on healthy cells. This selective toxicity makes it a compelling candidate for further development as an anticancer therapeutic.
The synthesis of 1249358-79-9 has also been a focus of research efforts. Chemists have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements have not only facilitated research but also opened up possibilities for industrial applications. The synthetic strategies employed for 1249358-79-9 could serve as templates for synthesizing other complex organic molecules with similar properties.
Recent breakthroughs in nanotechnology have further enhanced the potential applications of 1249358-79-9. Researchers have explored the use of nanoparticles functionalized with this compound for targeted drug delivery systems. These systems leverage the unique properties of nanoparticles to enhance drug delivery efficiency and reduce side effects. The combination of 1249358-79-9 with nanotechnology represents a cutting-edge approach to improving therapeutic outcomes.
The regulatory landscape for compounds like 1249358-79-9 is also evolving rapidly. Regulatory agencies are increasingly recognizing the importance of innovative compounds in addressing unmet medical needs. The development pathway for 1249358-79-9 has been closely monitored by regulatory bodies to ensure that it meets stringent safety and efficacy standards. This oversight has fostered a collaborative environment between academia, industry, and regulatory agencies, accelerating the translation of research findings into clinical applications.
In conclusion, 1249358-79-9 is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties, combined with recent advancements in various scientific fields, make it a promising candidate for treating a wide range of diseases. As research continues to uncover new applications and optimize its synthesis, 1249358-79-9 is poised to play a crucial role in shaping the future of medicine.
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